Cas no 2580199-85-3 (Ethyl 4-(azetidin-3-yl)but-2-ynoate)

• Product Name: Ethyl 4-(azetidin-3-yl)but-2-ynoate
• CAS No: 2580199-85-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5658823
• PubChem ID: 165894376
• Update Time: 2023-09-11

Ethyl 4-(azetidin-3-yl)but-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(azetidin-3-yl)but-2-ynoate
• EN300-27730248
• 2580199-85-3
• Ethyl 4-(azetidin-3-yl)but-2-ynoate

• Inchi： 1S/C9H13NO2/c1-2-12-9(11)5-3-4-8-6-10-7-8/h8,10H,2,4,6-7H2,1H3
• InChI Key： FIAFREDVEVIUTH-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCC1CNC1)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters